Cas no 454693-96-0 (fmoc-pro-pro-pro-pro-oh)

• Product Name: fmoc-pro-pro-pro-pro-oh
• CAS No: 454693-96-0
• MF: C₃₅H₄₀N₄O₇
• MW: 628.714709281921
• CID: 929936
• PubChem ID: 95565912
• Update Time: 2025-10-28

fmoc-pro-pro-pro-pro-oh Chemical and Physical Properties

Names and Identifiers

• fmoc-pro-pro-pro-pro-oh
• (((9H-Fluoren-9-yl)methoxy)carbonyl)-L-prolyl-L-prolyl-L-prolyl-L-proline
• 454693-96-0
• (2S)-1-[(2S)-1-[(2S)-1-[(2S)-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxylic acid

• Inchi： 1S/C35H40N4O7/c40-31(36-17-6-14-28(36)32(41)38-19-8-16-30(38)34(43)44)27-13-5-18-37(27)33(42)29-15-7-20-39(29)35(45)46-21-26-24-11-3-1-9-22(24)23-10-2-4-12-25(23)26/h1-4,9-12,26-30H,5-8,13-21H2,(H,43,44)/t27-,28-,29-,30-/m0/s1
• InChI Key： XRZYEHJQJDKNHB-KRCBVYEFSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@@H]1CCCN1C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)N1CCC[C@H]1C(N1CCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 628.29000
• Monoisotopic Mass: 628.28969963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 46
• Rotatable Bond Count: 11
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.0E-4 g/L) (25 ºC),
• PSA: 127.77000
• LogP: 3.20910

Additional information on fmoc-pro-pro-pro-pro-oh

Comprehensive Overview of FMOC-Pro-Pro-Pro-Pro-OH (CAS No. 454693-96-0): Applications and Research Insights

The compound FMOC-Pro-Pro-Pro-Pro-OH (CAS No. 454693-96-0) is a tetrapeptide derivative featuring four consecutive proline residues protected by a fluorenylmethyloxycarbonyl (FMOC) group. This unique structure makes it a valuable tool in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS), where FMOC protection is widely employed due to its stability and ease of deprotection. Researchers and pharmaceutical developers frequently utilize this compound to study peptide folding, secondary structure formation, and biomolecular interactions.

One of the most searched topics related to FMOC-Pro-Pro-Pro-Pro-OH is its role in collagen mimetics. Collagen, the most abundant protein in the human body, contains repetitive proline-rich sequences. The tetrapeptide’s ability to mimic these sequences has sparked interest in tissue engineering and wound healing applications. Recent studies highlight its potential in designing bioactive scaffolds for regenerative medicine, aligning with the growing demand for biocompatible materials in healthcare.

Another trending application of FMOC-Pro-Pro-Pro-Pro-OH lies in drug delivery systems. Its amphiphilic properties enable the formation of self-assembling nanostructures, such as peptide hydrogels, which are explored for controlled release of therapeutics. This aligns with the surge in searches for targeted drug delivery and nanomedicine, as researchers seek alternatives to traditional formulations.

From a synthetic chemistry perspective, the compound’s CAS No. 454693-96-0 is often queried alongside terms like peptide coupling reagents and FMOC deprotection. Optimizing these processes is critical for high-yield peptide production, a topic of interest for both academic and industrial labs. Notably, the use of green chemistry principles in peptide synthesis has gained traction, with searches for solvent-free SPPS and microwave-assisted synthesis increasing year-over-year.

In the realm of computational chemistry, FMOC-Pro-Pro-Pro-Pro-OH serves as a model for studying polyproline helices (PPII helices). Molecular dynamics simulations leveraging this compound provide insights into protein-protein interactions, a hot topic in AI-driven drug discovery. This intersects with frequent searches for machine learning in peptide design, reflecting the interdisciplinary nature of modern research.

Quality control is another area where CAS No. 454693-96-0 garners attention. Analytical techniques like HPLC purification and mass spectrometry are commonly associated with this compound, ensuring compliance with GMP standards for therapeutic peptides. Users often search for peptide purity thresholds and storage conditions, underscoring the need for robust protocols in peptide handling.

Beyond the lab, FMOC-Pro-Pro-Pro-Pro-OH has entered discussions about sustainable biomaterials. With rising interest in circular economy practices, its biodegradability and low toxicity profile make it a candidate for eco-friendly applications. This resonates with searches for green alternatives in cosmetics and nutraceuticals, where peptide-based ingredients are gaining popularity.

In summary, FMOC-Pro-Pro-Pro-Pro-OH (CAS No. 454693-96-0) bridges fundamental research and cutting-edge applications, from collagen mimics to nanostructured drug carriers. Its versatility addresses key trends in biomedical innovation and sustainable chemistry, making it a compound of enduring relevance in scientific and industrial communities.